3-Hydroxyphenylacetic acid 3-Hydroxyphenylacetic acid 3-hydroxyphenylacetic acid is a monocarboxylic acid that is phenylacetic acid in which the hydrogen at position 3 on the benzene ring is replaced by a hydroxy group. It has a role as a human xenobiotic metabolite. It is a monocarboxylic acid and a member of phenols. It is functionally related to an acetic acid. It is a conjugate acid of a 3-hydroxyphenylacetate.
3-Hydroxyphenylacetic acid is a natural product found in Homo sapiens, Rhizoctonia solani, and other organisms with data available.
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CAS No.: 621-37-4
VCID: VC20794621
InChI: InChI=1S/C8H8O3/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4,9H,5H2,(H,10,11)
SMILES: C1=CC(=CC(=C1)O)CC(=O)O
Molecular Formula: C8H8O3
Molecular Weight: 152.15 g/mol

3-Hydroxyphenylacetic acid

CAS No.: 621-37-4

Cat. No.: VC20794621

Molecular Formula: C8H8O3

Molecular Weight: 152.15 g/mol

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3-Hydroxyphenylacetic acid - 621-37-4

Specification

Description 3-hydroxyphenylacetic acid is a monocarboxylic acid that is phenylacetic acid in which the hydrogen at position 3 on the benzene ring is replaced by a hydroxy group. It has a role as a human xenobiotic metabolite. It is a monocarboxylic acid and a member of phenols. It is functionally related to an acetic acid. It is a conjugate acid of a 3-hydroxyphenylacetate.
3-Hydroxyphenylacetic acid is a natural product found in Homo sapiens, Rhizoctonia solani, and other organisms with data available.
CAS No. 621-37-4
Molecular Formula C8H8O3
Molecular Weight 152.15 g/mol
IUPAC Name 2-(3-hydroxyphenyl)acetic acid
Standard InChI InChI=1S/C8H8O3/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4,9H,5H2,(H,10,11)
Standard InChI Key FVMDYYGIDFPZAX-UHFFFAOYSA-N
SMILES C1=CC(=CC(=C1)O)CC(=O)O
Canonical SMILES C1=CC(=CC(=C1)O)CC(=O)O
Melting Point 129 °C

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